Desmethylene Tadalafil Desmethylene Tadalafil
Brand Name: Vulcanchem
CAS No.: 171489-03-5
VCID: VC21130085
InChI: InChI=1S/C21H19N3O4/c1-23-10-18(27)24-15(21(23)28)9-13-12-4-2-3-5-14(12)22-19(13)20(24)11-6-7-16(25)17(26)8-11/h2-8,15,20,22,25-26H,9-10H2,1H3/t15-,20-/m1/s1
SMILES: CN1CC(=O)N2C(C1=O)CC3=C(C2C4=CC(=C(C=C4)O)O)NC5=CC=CC=C35
Molecular Formula: C21H19N3O4
Molecular Weight: 377.4 g/mol

Desmethylene Tadalafil

CAS No.: 171489-03-5

Cat. No.: VC21130085

Molecular Formula: C21H19N3O4

Molecular Weight: 377.4 g/mol

* For research use only. Not for human or veterinary use.

Desmethylene Tadalafil - 171489-03-5

Specification

CAS No. 171489-03-5
Molecular Formula C21H19N3O4
Molecular Weight 377.4 g/mol
IUPAC Name (2R,8R)-2-(3,4-dihydroxyphenyl)-6-methyl-3,6,17-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),11,13,15-tetraene-4,7-dione
Standard InChI InChI=1S/C21H19N3O4/c1-23-10-18(27)24-15(21(23)28)9-13-12-4-2-3-5-14(12)22-19(13)20(24)11-6-7-16(25)17(26)8-11/h2-8,15,20,22,25-26H,9-10H2,1H3/t15-,20-/m1/s1
Standard InChI Key HZSPPSAESSMSNY-FOIQADDNSA-N
Isomeric SMILES CN1CC(=O)N2[C@@H](C1=O)CC3=C([C@H]2C4=CC(=C(C=C4)O)O)NC5=CC=CC=C35
SMILES CN1CC(=O)N2C(C1=O)CC3=C(C2C4=CC(=C(C=C4)O)O)NC5=CC=CC=C35
Canonical SMILES CN1CC(=O)N2C(C1=O)CC3=C(C2C4=CC(=C(C=C4)O)O)NC5=CC=CC=C35

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